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Abstract
Glycylglycine hydrochloride, the hydrochloride salt of the simplest dipeptide, glycylglycine, is

a versatile and critical reagent in a multitude of scientific and pharmaceutical applications. Its

inherent properties as a biological buffer, a protein stabilizer, and a biocompatible excipient

make it an invaluable tool in research, diagnostics, and therapeutic development. This technical

guide provides an in-depth overview of the structure, function, and key applications of

glycylglycine hydrochloride, complete with detailed experimental protocols and quantitative

data to support its use in the laboratory and in drug formulation.

Chemical Structure and Physicochemical Properties
Glycylglycine is a dipeptide formed from two glycine molecules linked by a peptide bond.[1] The

hydrochloride salt is formed by the reaction of glycylglycine with hydrochloric acid.

Chemical Structure
The chemical structure of glycylglycine hydrochloride is characterized by a dipeptide

backbone with a protonated N-terminus and a carboxylic acid C-terminus, with a chloride ion

for charge neutrality. In aqueous solutions, glycylglycine exists as a zwitterion, possessing both

a positive and a negative charge on the same molecule.[2]
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Chemical Structure of Glycylglycine Hydrochloride

H3N+

CH2

C

O N

H CH2

C

O OH

Cl-

Click to download full resolution via product page

Caption: Chemical structure of glycylglycine hydrochloride.
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Physicochemical Properties
A summary of the key physicochemical properties of glycylglycine and its hydrochloride salt is

presented in the table below.

Property Value Reference(s)

Molecular Formula C4H9ClN2O3 [3]

Molecular Weight 168.58 g/mol [3]

CAS Number 13059-60-4 [3]

IUPAC Name
2-[(2-aminoacetyl)amino]acetic

acid;hydrochloride
[3]

Appearance
White to off-white crystalline

powder
[2]

pKa1 (Carboxyl group) ~3.1 [4]

pKa2 (Amino group) ~8.2 [4]

Solubility in Water Soluble [2]

Melting Point 128 - 133 °C [5]

Synonyms
Diglycine hydrochloride, Gly-

Gly HCl
[2][3]

Core Functions and Applications
Glycylglycine hydrochloride's utility stems from its simple, biocompatible structure and its

zwitterionic nature, which allows it to function effectively in a variety of biological contexts.

Biological Buffer
Due to its two pKa values, glycylglycine is an effective biological buffer in the pH ranges of 2.5-

3.8 and 7.5-8.9.[2][6] This makes it suitable for a wide range of biochemical assays, enzyme

reactions, and cell culture applications where maintaining a stable pH is critical.
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Buffering Action of Glycylglycine
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Workflow for Glycylglycine Buffer Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Glycine has the zwitterion structure shown. Draw the structure an... | Study Prep in
Pearson+ [pearson.com]

2. CAS 13059-60-4: Glycylglycine hydrochloride | CymitQuimica [cymitquimica.com]

3. Glycylglycine Hydrochloride | C4H9ClN2O3 | CID 83095 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Glycylglycine - Wikipedia [en.wikipedia.org]

5. GLYCYLGLYCINE HYDROCHLORIDE | 13059-60-4 [amp.chemicalbook.com]

6. Glycylglycine Hydrochloride | 13059-60-4 | Tokyo Chemical Industry UK Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [Glycylglycine Hydrochloride: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7818121#glycylglycine-hydrochloride-structure-and-
function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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